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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Kri paste, an iodoform-based

root canal filling material, for the treatment of non-vital primary teeth. This document details its

composition, mechanism of action, clinical efficacy, and includes detailed protocols for its

application and in-vitro evaluation.

Introduction
Kri paste is a commercially available, resorbable root canal filling material primarily used in

pediatric dentistry for the treatment of non-vital primary teeth. Its use is predicated on its

antimicrobial properties, resorbability that ideally matches that of the primary tooth root, and

radiopacity for clear visualization on radiographs. Maintaining a non-vital primary tooth until its

natural exfoliation is crucial for space maintenance in the dental arch, preventing malocclusion

in the permanent dentition.

Composition:

Kri paste is fundamentally an iodoform-based paste. The typical composition is as follows:
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Component Percentage Function

Iodoform ~80.5% - 80.8%
Antimicrobial agent,

radiopacifier, vehicle

Camphor ~4.84% - 4.86%
Vehicle, reduces the irritating

effect of parachlorophenol

Parachlorophenol (PCMC) ~2.023% Potent antimicrobial agent

Menthol ~1.213% - 1.215%
Reduces irritation, provides

analgesic effect

Mechanism of Action
The therapeutic effects of Kri paste are attributed to its composite formulation. Iodoform, the

primary component, possesses broad-spectrum antimicrobial activity. Upon contact with tissue

fluids, it slowly releases iodine, which is a potent antiseptic. Parachlorophenol is a strong

disinfectant effective against a wide range of microorganisms found in infected root canals.

Camphor and menthol act as vehicles and aim to reduce the cytotoxic effects of

parachlorophenol on periapical tissues. The paste is designed to be resorbable, allowing it to

be eliminated along with the physiological resorption of the primary tooth's roots, thus not

interfering with the eruption of the succedaneous permanent tooth.

Quantitative Data Summary
Clinical studies have demonstrated the efficacy of Kri paste in treating non-vital primary teeth,

often comparing it to Zinc Oxide Eugenol (ZOE) paste, another commonly used material.

Table 1: Clinical Success Rates of Kri Paste vs. ZOE in Primary Molars

Study
Follow-up
Period

Kri Paste
Success Rate

ZOE Success
Rate

Statistical
Significance

Holan & Fuks

(1993)

12 to >48

months
84% 65% p < 0.05[1][2][3]

Table 2: Effect of Root Canal Fill Length on Treatment Success Rate
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Filling Status
Kri Paste Failure
Rate

ZOE Failure Rate
Statistical
Significance

Overfilled 21% 59% p < 0.02[1][3]

Underfilled 14% 17% Not significant[1][3]

Flush
Slightly higher

success for Kri
Similar to underfilled Not significant

Table 3: In-vitro Antimicrobial Efficacy (Zone of Inhibition against S. faecalis)

Material Zone of Inhibition

Kri 1 Paste Smaller zone of inhibition

ZOE Greater zone of inhibition[4][5]

Table 4: In-vitro Cytotoxicity (Direct Contact with L929 Mouse Fibroblasts)

Material 4-hour Contact 24-hour Contact

Kri 1 Paste
High cytotoxicity, remained

high with setting time[4][5]

High cytotoxicity, regardless of

setting time[4][5]

ZOE
High cytotoxicity, decreased

with setting time

High cytotoxicity, regardless of

setting time[4][5]

Experimental Protocols
Clinical Application Protocol for Pulpectomy using Kri
Paste
This protocol outlines the one-visit pulpectomy procedure for non-vital primary molars.
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Pre-operative Phase

Access and Canal Preparation

Obturation Phase

Restoration Phase

Clinical and Radiographic Examination

Confirm Diagnosis of Necrotic Pulp

Anesthesia and Rubber Dam Isolation

Access Cavity Preparation

Locate Canal Orifices

Working Length Determination (Radiograph)

Biomechanical Preparation with Files

Irrigation with Saline or 1% Sodium Hypochlorite

Dry Root Canals with Paper Points

Introduce Kri Paste with Lentulo Spiral

Condense Paste with Cotton Pellet

Post-operative Radiograph to Verify Fill

Place Temporary Cement Base

Permanent Restoration (e.g., Stainless Steel Crown)
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Preparation

Experiment

Analysis

Prepare Brain Heart Infusion Agar Plates

Culture Streptococcus faecalis

Create 6mm Wells in Agar

Inoculate Agar Plates with S. faecalis

Fill Wells with Kri Paste

Incubate Plates

Measure Diameter of Inhibition Zones

Calculate Area of Inhibition
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Cell and Material Preparation

Exposure

Analysis

Culture L929 Mouse Fibroblast Cells

Label Cells with 51Cr

Add 51Cr-labeled L929 cells to wells

Place Kri Paste in Culture Wells

Incubate for 4 or 24 hours

Collect Supernatant

Measure 51Cr Release (Gamma Counter)

Calculate Percentage of Cell Lysis
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Cellular Effects

Cellular Targets

Kri Paste Components
(Iodoform, Parachlorophenol, Camphor, Menthol)

Antimicrobial Action
(Disruption of bacterial cell membranes and enzymes) Modulation of Inflammatory Response Cytotoxic Effects

(at high concentrations)

Bacteria

Inhibition/Lysis

Macrophages

Inhibition of phagocytosis and
antigen presentation Decreased viability

Fibroblasts

Decreased viability and proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172498#use-of-kri-paste-in-treating-non-vital-
primary-teeth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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